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Compound of Interest

Compound Name: but-2-ynedinitrile

Cat. No.: B094463 Get Quote

An In-depth Technical Guide to But-2-ynedinitrile

Nomenclature and Identification
But-2-ynedinitrile is a highly reactive chemical compound composed of carbon and nitrogen.

[1] Its linear molecular structure, N≡C−C≡C−C≡N, features a sequence of alternating triple and

single covalent bonds.[1][2] This structure can be conceptualized as an acetylene molecule

where cyanide groups have replaced both hydrogen atoms.[1][3]

IUPAC Name: But-2-ynedinitrile[1][4]

Synonyms:

Dicyanoacetylene[1][4][5]

Carbon Subnitride[1][3]

Acetylenedicarbonitrile[4][5]

Butynedinitrile

1,2-Dicyanoacetylene[4][5][6]

Physicochemical Properties
But-2-ynedinitrile is a colorless, volatile liquid at room temperature with a strong odor.[1] Its

high positive standard enthalpy of formation indicates it is an endothermic compound, capable
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of releasing significant energy upon decomposition.[1][3] This property contributes to its

explosive nature.[1] A summary of its key quantitative properties is presented below.

Property Value

Chemical Formula C₄N₂

Molar Mass 76.06 g·mol⁻¹

CAS Number 1071-98-3

Appearance Colorless volatile liquid

Density 0.907 g/cm³

Melting Point 20.5 °C (68.9 °F; 293.6 K)

Boiling Point 76.5 °C (169.7 °F; 349.6 K)

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) +500.4 kJ/mol

(Data sourced from[1][3][4])

Synthesis Protocols
The synthesis of but-2-ynedinitrile is challenging and typically reserved for laboratory settings

with specialized equipment due to the hazardous nature of the compound and its precursors.

Experimental Protocol 1: Synthesis from Graphite
This industrial method involves the reaction of nitrogen gas with graphite at extremely high

temperatures.

Objective: To synthesize but-2-ynedinitrile via direct combination of elements.

Materials: High-purity graphite, dry nitrogen gas.

Apparatus: High-temperature furnace or graphite-resistance furnace capable of reaching

3000 K, gas flow controllers.

Methodology:
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A sample of graphite is placed within the furnace.

Dry nitrogen gas is passed over the graphite sample.

The furnace temperature is elevated to between 2,673 and 3,000 K (2,400 and 2,727 °C).

[1]

The effluent gas containing but-2-ynedinitrile is passed through a cold trap (e.g., liquid

nitrogen) to collect the product.

Purification is typically achieved through vacuum sublimation.[7]

Caption: High-temperature synthesis of but-2-ynedinitrile from nitrogen and graphite.

Experimental Protocol 2: Dehydration of Acetylene
Dicarboxyamide
This laboratory-scale synthesis involves the dehydration of an amide precursor.

Objective: To synthesize but-2-ynedinitrile via chemical dehydration.

Materials: Acetylene dicarboxyamide, phosphorus pentoxide (P₂O₅).

Apparatus: Round-bottom flask, heating mantle, condenser, collection flask, vacuum source.

Methodology:

Acetylene dicarboxyamide is mixed with a powerful dehydrating agent, such as

phosphorus pentoxide (P₂O₅), in a reaction flask.[3]

The mixture is gently heated under vacuum.

The resulting but-2-ynedinitrile vaporizes under these conditions.

The vapor is passed through a condenser and collected in a cooled flask.

This method has a reported maximum yield of 40%.
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Chemical Reactivity and Applications
The core of but-2-ynedinitrile's utility in organic synthesis lies in its electronic structure. The

two terminal cyanide groups are strongly electron-withdrawing, which makes the central alkyne

bond highly electron-deficient.[3] This characteristic renders it a potent electrophile and an

exceptionally reactive dienophile for cycloaddition reactions.[1][3]

Diels-Alder Reactions
But-2-ynedinitrile is a powerful dienophile, readily participating in [4+2] cycloaddition reactions

with a wide range of dienes.[1] Its high reactivity allows it to react even with typically unreactive

partners, including aromatic compounds. For instance, it adds to 1,2,4,5-tetramethylbenzene

(durene) to form a substituted bicyclooctatriene, a reaction achievable by only the most potent

dienophiles.[1] This makes it an invaluable reagent for synthesizing complex, polycyclic, and

nitrogen-containing molecules.[3]

Caption: Generalized workflow for the Diels-Alder reaction using but-2-ynedinitrile.

Other Applications
Astrochemistry: Solid-phase but-2-ynedinitrile has been identified in the atmosphere of

Titan, Saturn's largest moon, via infrared spectroscopy, highlighting its formation and stability

in unique chemical environments.[3]

High-Energy Materials: When burned in pure oxygen, but-2-ynedinitrile produces a bright

blue-white flame with a temperature of 5,260 K (4,990 °C), one of the hottest known flames

from a chemical reaction.[1][3] This extreme energy release makes it a subject of interest in

the study of high-energy materials.

Materials and Coordination Chemistry: The high reactivity of but-2-ynedinitrile extends to

polymerization, often occurring at room temperature to form a dark solid.[1] This property is

explored in the development of novel polymers and coordination compounds.[3]

Safety and Handling
But-2-ynedinitrile is an extremely hazardous substance that requires specialized handling

procedures.
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Explosion Hazard: Due to its high endothermic heat of formation, the pure compound and its

concentrated solutions are explosive and can decompose violently into carbon powder and

nitrogen gas.[1]

Flammability: The compound is extremely flammable.

Toxicity: It is considered highly toxic, and its high vapor pressure at room temperature

presents a significant inhalation hazard.

Storage: To prevent polymerization and potential decomposition, but-2-ynedinitrile must be

stored at very low temperatures, such as in dry ice (-78 °C) or liquid nitrogen, and kept away

from light and oxygen. Diluted solutions are significantly more stable for handling and

storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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